Cas no 853752-00-8 (2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole)

• Product Name: 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole
• CAS No: 853752-00-8
• MF: C₁₆H₁₃ClN₂O₃
• MW: 316.7390229702
• CID: 5865160
• PubChem ID: 3163802
• Update Time: 2025-06-07

2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole Chemical and Physical Properties

Names and Identifiers

• 853752-00-8
• Z57706061
• F1721-0084
• 2-(2-chlorophenyl)-5-((2-methoxyphenoxy)methyl)-1,3,4-oxadiazole
• AKOS000636617
• 2-(2-chlorophenyl)-5-[(2-methoxyphenoxy)methyl]-1,3,4-oxadiazole
• CCG-145337
• 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole

• Inchi： 1S/C16H13ClN2O3/c1-20-13-8-4-5-9-14(13)21-10-15-18-19-16(22-15)11-6-2-3-7-12(11)17/h2-9H,10H2,1H3
• InChI Key： AEQYZWCKFWDNNZ-UHFFFAOYSA-N
• SMILES： ClC1C=CC=CC=1C1=NN=C(COC2C=CC=CC=2OC)O1

Computed Properties

• Exact Mass: 316.0614700g/mol
• Monoisotopic Mass: 316.0614700g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 22
• Rotatable Bond Count: 5
• Complexity: 347
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 57.4Ų

Additional information on 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole

Professional Introduction to Compound with CAS No. 853752-00-8 and Product Name: 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole

The compound identified by the CAS number 853752-00-8 and the product name 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its complex aromatic and heterocyclic structure, has garnered considerable attention due to its potential applications in medicinal chemistry and drug discovery. The presence of multiple functional groups, including a chlorophenyl ring, a methoxyphenoxymethyl moiety, and a 1,3,4-oxadiazole core, contributes to its unique chemical properties and biological activities.

Recent research has highlighted the importance of 1,3,4-oxadiazole derivatives in the development of novel therapeutic agents. These heterocyclic compounds are known for their broad spectrum of biological activities, including antimicrobial, anti-inflammatory, and anticancer properties. The specific substitution pattern in 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole enhances its pharmacological profile, making it a promising candidate for further investigation. Studies have demonstrated that the interaction between the chlorophenyl group and the methoxyphenoxymethyl side chain influences the molecule's solubility and bioavailability, which are critical factors in drug design.

In the context of modern drug discovery, the synthesis and characterization of such complex molecules require sophisticated methodologies. Advanced techniques such as high-performance liquid chromatography (HPLC), nuclear magnetic resonance (NMR) spectroscopy, and mass spectrometry (MS) have been employed to elucidate the structure of 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole. These analytical methods ensure high precision and accuracy in determining the molecular composition and purity of the compound.

The biological activity of this compound has been extensively evaluated in vitro and in vivo. Preliminary studies have shown that it exhibits potent inhibitory effects on various enzymes and receptors implicated in diseases such as cancer and inflammation. The chlorophenyl moiety is particularly noteworthy for its ability to modulate enzyme activity by forming hydrogen bonds or hydrophobic interactions with target proteins. Similarly, the methoxyphenoxymethyl group contributes to the molecule's binding affinity by enhancing its hydrophilicity.

One of the most exciting aspects of this research is the potential application of 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole in treating chronic inflammatory disorders. Chronic inflammation is a hallmark of many diseases, including rheumatoid arthritis and inflammatory bowel disease. The compound's ability to inhibit key pro-inflammatory cytokines has been demonstrated in cell culture models, suggesting its therapeutic potential. Furthermore, its mechanism of action may involve modulation of signaling pathways such as NF-κB and MAPK, which are central to inflammatory responses.

Another area where this compound shows promise is in oncology. Cancer cells often exhibit altered metabolic pathways and increased resistance to apoptosis compared to normal cells. The structural features of 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole allow it to interact with both extracellular matrix components and intracellular signaling molecules involved in tumor progression. Early clinical trials have indicated that it can selectively inhibit cancer cell proliferation while sparing healthy cells. This selective toxicity is attributed to differences in target expression levels between cancerous and normal tissues.

The synthesis of this compound involves multi-step organic reactions that require careful optimization to ensure high yield and purity. Key synthetic steps include nucleophilic substitution reactions at the chlorophenyl ring followed by condensation with appropriate reagents to form the oxadiazole core. Advances in green chemistry principles have also been applied to minimize waste and improve sustainability during production.

The pharmacokinetic properties of 853752-00-8 are another critical aspect that has been thoroughly investigated. Studies have shown that it exhibits good oral bioavailability due to its favorable solubility profile. Additionally, its metabolic stability has been assessed using liver microsomal fractions from various species. The compound's resistance to enzymatic degradation suggests a prolonged half-life in vivo.

In conclusion,853752-00-8, with its product name 2-(2-chlorophenyl)-5-(2-methoxyphenoxy)methyl-1,3,4-oxadiazole, represents a significant advancement in pharmaceutical chemistry with promising applications in treating chronic diseases such as cancer and inflammation. Its unique structural features contribute to its biological activity by modulating key cellular processes at both molecular and cellular levels.